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Compound of Interest

Compound Name: Propargyl-PEG3-azide

Cat. No.: B1193441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Propargyl-PEG3-azide is a heterobifunctional linker molecule integral to the advancement of

bioconjugation techniques, particularly in the realm of "click chemistry" and the development of

Proteolysis Targeting Chimeras (PROTACs). Its structure, incorporating a terminal alkyne

(propargyl group) and an azide, allows for precise and efficient ligation to biomolecules.

However, the presence of these high-energy functional groups necessitates a thorough

understanding of its potential hazards and the implementation of rigorous safety protocols. This

guide provides an in-depth overview of the safety and handling precautions for Propargyl-
PEG3-azide, based on the known reactivity of its constituent functional groups.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for Propargyl-PEG3-azide is not readily available, a

hazard assessment can be conducted by examining its functional groups: the organic azide

and the propargyl group.

Organic Azide: Organic azides are known to be energetic and potentially explosive.[1][2]

They can be sensitive to heat, light, shock, and pressure, and may decompose violently.[1]

The azide ion is also known for its toxicity, which is comparable to that of cyanide.[2]

Propargyl Group: The propargyl moiety, containing a terminal alkyne, also contributes to the

molecule's reactivity. Related compounds like propargyl alcohol are classified as flammable,

toxic, and corrosive.[3]
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Based on these components, Propargyl-PEG3-azide should be treated as a potentially

hazardous substance.

Quantitative Data Summary
Specific quantitative toxicity data, such as LD50 values for Propargyl-PEG3-azide, are not

publicly available. The following table summarizes the key chemical and physical properties,

along with stability considerations based on established principles for organic azides.
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Property Value Reference/Comment

Chemical Formula C₉H₁₅N₃O₃

Molecular Weight 213.23 g/mol

Appearance
Not specified; likely a liquid or

solid.

Storage Temperature -20°C
Recommended by multiple

suppliers.

Carbon to Nitrogen Ratio (C/N) 3

Calculated as 9 carbons / 3

nitrogens. A C/N ratio between

1 and 3 suggests that the

compound should be handled

with care, stored in solution at

concentrations not exceeding

1M, and in small quantities.

"Rule of Six"

Does not meet the general

guideline for shock-

insensitivity.

The "Rule of Six" states there

should be at least six carbon

atoms per energetic functional

group (azide). This molecule

has 9 carbons and one azide

group, which is a more

favorable ratio but still warrants

caution. A more conservative

rule suggests that the ratio of

the number of carbon and

oxygen atoms to nitrogen

atoms ((NC + NO)/NN) should

be ≥ 3. For this molecule,

(9+3)/3 = 4, which suggests it

is manipulable.

Experimental Protocols: Safe Handling and Storage
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Adherence to the following protocols is critical to ensure the safe handling and use of

Propargyl-PEG3-azide.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles are mandatory. A face shield should be used when

handling larger quantities or when there is a risk of splashing.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat must be worn. For larger quantities, a chemical-resistant apron is

recommended.

Engineering Controls
All work with Propargyl-PEG3-azide, including weighing and solution preparation, must be

conducted in a certified chemical fume hood.

A blast shield should be used in front of the experimental setup, especially when heating or

concentrating the substance.

Receiving and Storage
Upon receipt, inspect the container for any damage.

Store the compound in a tightly sealed container at -20°C in a designated, properly labeled

area.

The storage area should be dark and protected from light.

Do not store with incompatible materials (see Section 4).

Handling and Use
Dispensing: Use non-metal spatulas (e.g., ceramic or plastic) to handle the solid material to

avoid the formation of highly sensitive metal azides.

Solution Preparation:
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If the compound is a solid, carefully weigh the required amount in a fume hood.

Dissolve in an appropriate anhydrous solvent (e.g., DMSO, DMF).

Avoid using halogenated solvents such as dichloromethane or chloroform, as they can

form explosive di- and tri-azidomethane.

Solutions should be prepared in small quantities and, if stored, kept at low temperatures.

Reaction Conditions:

"Click" reactions are generally mild; however, it is crucial to control the reaction

temperature and avoid excessive heating.

Ensure that the reaction setup is free of incompatible metals, especially copper, lead, and

barium, except for the catalytic amounts of copper used in CuAAC reactions, which should

be handled with care.

Work-up and Purification:

Avoid concentrating azide-containing solutions to dryness by rotary evaporation or

distillation.

If purification by column chromatography is necessary, it should be performed with

caution, as the stationary phase could potentially cause decomposition.

Waste Disposal
Organic azide waste should be quenched before disposal. A common method is to convert

the azide to a more stable amine derivative.

Dispose of all waste in clearly labeled containers designated for azide waste.

Never mix azide waste with acidic waste, as this can generate highly toxic and explosive

hydrazoic acid.

Consult your institution's environmental health and safety office for specific disposal

guidelines.
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Chemical Compatibility and Incompatibilities
Compatible Materials: Glassware, stainless steel (with caution and immediate cleaning), and

compatible plastics (e.g., Teflon).

Incompatible Materials:

Acids: Reacts to form toxic and explosive hydrazoic acid.

Heavy Metals (e.g., copper, lead, silver, mercury, barium): Can form highly shock-sensitive

and explosive metal azides.

Oxidizing Agents: May lead to a violent reaction.

Halogenated Solvents (e.g., Dichloromethane, Chloroform): Can form explosive di- and tri-

azidomethane.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill:

Evacuate the area.

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand).
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Collect the absorbed material into a designated, labeled waste container.

Clean the spill area thoroughly.

Visualizations
Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of Propargyl-PEG3-azide.
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Logical Relationships of Hazards and Precautions
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Caption: Relationship between hazards and required safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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